(E)-2-(morpholine-4-carbonyl)-3-(5-phenylfuran-2-yl)acrylonitrile

• IUPAC Name: (E)-2-(morpholine-4-carbonyl)-3-(5-phenylfuran-2-yl)prop-2-enenitrile
• InChI: InChI=1S/C18H16N2O3/c19-13-15(18(21)20-8-10-22-11-9-20)12-16-6-7-17(23-16)14-4-2-1-3-5-14/h1-7,12H,8-11H2/b15-12+
• InChI Key: BBILKMFHGFCSNU-NTCAYCPXSA-N
• Canonical SMILES: C1COCCN1C(=O)C(=CC2=CC=C(O2)C3=CC=CC=C3)C#N
• Isomeric SMILES: C1COCCN1C(=O)/C(=C/C2=CC=C(O2)C3=CC=CC=C3)/C#N
• Molecular Formula: C18H16N2O3
• Molecular Weight: 308.3 g/mol

Description

(E)-2-(morpholine-4-carbonyl)-3-(5-phenylfuran-2-yl)acrylonitrile, also known as MFA-1, is a chemical compound that has been of great interest in scientific research due to its potential applications in the field of medicinal chemistry. This compound belongs to the family of acrylonitriles and has been synthesized using various methods.

Scientific Research Applications

Synthesis and Chemical Properties

• The compound has been used in a water-mediated, three-component Wittig–SNAr reaction, which is a novel approach for synthesizing various intermediates like ethyl (E)-3-[4-(morpholino-1-yl)-3-nitrophenyl]acrylates. These intermediates are significant in the development of aurora 2 kinase inhibitors, showcasing high stereoselectivity and moderate to high yield in an environmentally benign manner (Xu et al., 2015).
• It is used in the synthesis of new 3-functionally substituted carbo[c]fused pyridin-2-ones(thiones) through condensation with CH-acids, highlighting its versatility in chemical synthesis (Dyachenko & Vovk, 2013).

Applications in Material Science

• A study on the synthesis, crystal structure, and spectroscopic properties of novel benzimidazoles and benzimidazo[1,2-a]quinolines, including derivatives of (E)-2-(morpholine-4-carbonyl)-3-(5-phenylfuran-2-yl)acrylonitrile, demonstrated potential applications in chemosensors for different cations (Hranjec et al., 2012).
• It has been involved in the synthesis of thin-film materials like 3-amino-2-(2-nitrophenyl)diazinyl-3-(morpholin-1-yl)acrylonitrile. These thin films exhibit significant optical properties and are useful in optoelectronic applications (El-Menyawy et al., 2013).

Potential in Photonics and Optoelectronics

• The compound has been used in synthesizing thiophene dyes for enhanced nonlinear optical limiting, indicating its role in the development of materials for protecting human eyes and optical sensors in photonic devices (Anandan et al., 2018).

Antimicrobial Applications

• Research has shown the synthesis of new 3-(2-morpholinoquinolin-3-yl)acrylonitrile derivatives exhibiting antimicrobial activity against certain bacterial and fungal pathogens, demonstrating its potential in medicinal chemistry (Makawana, Patel, & Patel, 2011).